6-chloro-N-(4-chlorobenzyl)-2-methylpyrimidin-4-amine

• IUPAC Name: 6-chloro-N-[(4-chlorophenyl)methyl]-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C12H11Cl2N3/c1-8-16-11(14)6-12(17-8)15-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,15,16,17)
• InChI Key: VBEUZANZIGDKGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C12H11Cl2N3
• Molecular Weight: 268.14 g/mol

Description

The compound “6-chloro-N-(4-chlorobenzyl)-2-methylpyrimidin-4-amine” is a chemical compound with the molecular formula C12H9Cl2N3O. It is offered by some chemical suppliers.

Scientific Research Applications

Crystal Structure Analysis

One area of application involves crystal and molecular structure analysis. The compound's conformational differences highlight the role of hydrogen-bonding interactions in stabilizing crystal structures. For example, studies on similar compounds, such as benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine, reveal the significance of these interactions in forming layered structures within crystals (Odell et al., 2007).

Synthesis and Biological Activity

The compound is also explored in the synthesis of derivatives with potential biological activities. Reactions involving similar pyrimidine derivatives result in compounds exhibiting pronounced antituberculous effects, indicating the potential for developing new therapeutic agents (Erkin & Krutikov, 2007).

Chemical Transformations

Research into chemical transformations provides insights into the reactivity of pyrimidine derivatives. Investigations into reactions of heterocyclic halogeno compounds with nucleophiles, for instance, elucidate mechanisms leading to novel pyrimidine formations, including ring transformations and aminations (Hertog et al., 2010).

Regioselectivity in Reactions

Studies on the regioselectivity of displacement reactions involving similar compounds offer valuable knowledge for designing targeted chemical syntheses. Such research contributes to understanding the formation of specific pyrimidine derivatives under varying conditions, enhancing the efficiency of synthetic pathways (Doulah et al., 2014).

Pharmaceutical Applications

The applications extend to pharmaceutical research, where derivatives of similar compounds are analyzed for their potential as medicinal agents. For instance, molecular docking and experimental techniques are employed to investigate the pharmaceutical attributes of pyrimidine derivatives, highlighting their significance in developing drugs for various diseases (Aayisha et al., 2019).